Cas no 1211286-74-6 (4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide)

4-(Dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide is a specialized benzamide derivative featuring a dimethylsulfamoyl group and a spirocyclic ketal moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines sulfonamide functionality with a rigid spirocyclic system. The dimethylsulfamoyl group enhances solubility and potential bioactivity, while the spirocyclic ketal contributes to conformational stability. Such features make it a promising candidate for further investigation in drug discovery, particularly for targeting enzymes or receptors where sulfonamide-based interactions are critical. Its well-defined molecular architecture also facilitates structure-activity relationship studies.

4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide structure

1211286-74-6 structure

Product Name:4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide

CAS No:1211286-74-6

MF:C₁₈H₂₆N₂O₅S

MW:382.474443912506

CID:6391370

PubChem ID:45556628

Update Time:2025-06-14

4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide
- 4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide
- AKOS024520375
- VU0522108-1
- 1211286-74-6
- F5831-4281
- N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-4-(N,N-dimethylsulfamoyl)benzamide
- 4-(dimethylsulfamoyl)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)benzamide
- Inchi： 1S/C18H26N2O5S/c1-20(2)26(22,23)16-8-6-14(7-9-16)17(21)19-12-15-13-24-18(25-15)10-4-3-5-11-18/h6-9,15H,3-5,10-13H2,1-2H3,(H,19,21)
- InChI Key： XJRYFKVURYHDOY-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)C(NCC1COC2(CCCCC2)O1)=O)(N(C)C)(=O)=O

Computed Properties

Exact Mass: 382.15624311g/mol
Monoisotopic Mass: 382.15624311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 587
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 93.3Å²

4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5831-4281-2μmol	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	2μmol	$57.0	2023-09-09
Life Chemicals	F5831-4281-5μmol	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	5μmol	$63.0	2023-09-09
Life Chemicals	F5831-4281-10μmol	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	10μmol	$69.0	2023-09-09
Life Chemicals	F5831-4281-20μmol	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	20μmol	$79.0	2023-09-09
Life Chemicals	F5831-4281-1mg	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	1mg	$54.0	2023-09-09
Life Chemicals	F5831-4281-2mg	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	2mg	$59.0	2023-09-09
Life Chemicals	F5831-4281-3mg	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	3mg	$63.0	2023-09-09
Life Chemicals	F5831-4281-4mg	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	4mg	$66.0	2023-09-09
Life Chemicals	F5831-4281-5mg	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	5mg	$69.0	2023-09-09
Life Chemicals	F5831-4281-10mg	4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)benzamide	1211286-74-6	10mg	$79.0	2023-09-09

4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide

Research Brief on 4-(Dimethylsulfamoyl)-N-({1,4-Dioxaspiro4.5decan-2-yl}methyl)benzamide (CAS: 1211286-74-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting specific biological pathways. Among these, the compound 4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide (CAS: 1211286-74-6) has emerged as a promising candidate for further investigation due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluation.

The compound 4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide belongs to a class of sulfonamide derivatives, which are known for their diverse pharmacological activities. Recent studies have explored its synthesis via multi-step organic reactions, with particular emphasis on optimizing yield and purity. The spirocyclic moiety in its structure is believed to confer enhanced metabolic stability and target selectivity, making it a valuable scaffold for drug development.

Mechanistic studies have revealed that this compound exhibits inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, in vitro assays demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in treating inflammatory diseases. Additionally, molecular docking simulations have provided insights into its binding interactions with these enzymes, highlighting key residues involved in its inhibitory effects.

Preclinical evaluations of 4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide have shown promising results in animal models of inflammation and pain. Notably, its pharmacokinetic profile, including bioavailability and half-life, has been characterized, supporting its potential for further development. However, challenges such as off-target effects and dose-dependent toxicity require additional optimization and safety assessments.

In conclusion, the compound 4-(dimethylsulfamoyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)benzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activities warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on structure-activity relationship (SAR) optimization and translational research to advance this compound toward clinical applications.